BE“GHE Validation & Comparative

Check Availability & Pricing

Quantum Efficiency Analysis of BTPTT-4F Solar
Cells: A Comparative Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: BTPTT-4F

Cat. No.: B8196175

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the non-fullerene acceptor (NFA) BTPTT-4F for
use in organic solar cells (OSCs). Due to the limited availability of comprehensive experimental
data for BTPTT-4F, this document leverages theoretical studies on BTPTT-4F and presents
experimental data for the closely related and highly successful parent molecule, Y6 (also
known as BTP-4F), as a benchmark for high-performance Y-series NFAs. We also include data
for another prominent NFA, IT-4F, for a broader comparison.

Performance Comparison of Non-Fullerene
Acceptors

The following table summarizes key performance parameters for BTPTT-4F (theoretical), Y6
(experimental), and IT-4F (experimental) based solar cells. The data for Y6 and IT-4F are
derived from devices fabricated with the polymer donor PM6.
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BTPTT-4F Y6 (BTP-4F) IT-4F
Parameter . . ]

(Theoretical) (Experimental) (Experimental)
Power Conversion ) )

o Predicted to be high ~16.1%][1] ~9.2%[2]
Efficiency (PCE)
Open-Circuit Voltage
0.85 V[1]

(Voc)

Short-Circuit Current
(Jsc)

25.52 mA/cm?[1]

Fill Factor (FF)

74.6%[1]

Highest Occupied
Elevated vs. BTPT-

4F[3]

Molecular Orbital
(HOMO)

Lowest Unoccupied
Molecular Orbital
(LUMO)

Reduced vs. BTPT-

Bandgap 4F[3]

External Quantum
Efficiency (EQE) Max

>80% ~66%1[2]

Note: The theoretical data for BTPTT-4F is based on quantum chemistry calculations
comparing it to BTPT-4F.[3] The experimental data for Y6 (BTP-4F) and IT-4F are provided as

a reference for state-of-the-art performance.

Experimental Protocols

The following is a detailed methodology for the fabrication and characterization of high-

efficiency organic solar cells based on Y6-type non-fullerene acceptors, which is applicable for

the study of molecules like BTPTT-4F.

Device Fabrication
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e Substrate Preparation: Indium tin oxide (ITO) coated glass substrates are sequentially
cleaned in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol. The
substrates are then treated with UV-ozone for 15 minutes.

o Hole Transport Layer (HTL) Deposition: A solution of PEDOT:PSS is spin-coated onto the
cleaned ITO substrates and annealed at 150°C for 15 minutes in air.

o Active Layer Deposition: A blend solution of the polymer donor (e.g., PM6) and the non-
fullerene acceptor (e.g., Y6) in a 1:1.2 weight ratio in chloroform with a small amount of a
processing additive is spin-coated onto the HTL in a nitrogen-filled glovebox. The film is then
annealed at a specified temperature (e.g., 110°C) for 10 minutes.

e Electron Transport Layer (ETL) and Electrode Deposition: An electron transport layer and a
top metal electrode (e.g., aluminum) are sequentially deposited via thermal evaporation in a
vacuum chamber.

Device Characterization

o Current Density-Voltage (J-V) Measurements: The J-V characteristics are measured using a
solar simulator under AM 1.5G illumination (100 mW/cm2).

o External Quantum Efficiency (EQE) Measurement: The EQE is measured using a dedicated
system with a monochromatic light source, a chopper, and a lock-in amplifier. The incident
photon-to-current conversion efficiency is measured as a function of wavelength.

Visualizations
Experimental Workflow for Quantum Efficiency Analysis
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Caption: Experimental workflow for the fabrication and quantum efficiency analysis of BTPTT-
4F solar cells.
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Energy Level Diagram and Charge Generation Pathway
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Caption: Energy level alignment and charge generation process in a PM6:BTPTT-4F solar cell.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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